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Compound of Interest

Compound Name: 3-Ethylrhodanine

Cat. No.: B1362658 Get Quote

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of 3-Ethylrhodanine, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment

and minimize risks associated with this chemical.

Chemical Identifier:

Name: 3-Ethylrhodanine

Synonyms: 3-Ethyl-2-thioxo-4-thiazolidinone, N-Ethylrhodanine[1]

CAS Number: 7648-01-3[2][3][4]

Health Hazard Information
3-Ethylrhodanine is classified as a harmful substance that can cause irritation to the skin,

eyes, and respiratory tract. It may also be harmful if swallowed.[1][5]
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Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)[5][6]

H315: Causes skin irritation Skin corrosion/irritation (Category 2)[5]

H319: Causes serious eye irritation
Serious eye damage/eye irritation (Category 2A)

[5]

H335: May cause respiratory irritation
Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[5]

Physical and Chemical Properties
Property Value

Melting Point 36-40 °C[7]

Boiling Point 128 °C at 4 mmHg[2][3][7]

Density 1.303 g/mL at 25 °C[2][3]

Appearance Orange crystalline powder[1]

Storage
Keep refrigerated (Store below 4°C/39°F)[1] in a

cool, dry area.

Operational Plan: Safe Handling of 3-Ethylrhodanine
A systematic approach is essential when working with 3-Ethylrhodanine. The following

workflow outlines the key steps from preparation to post-handling procedures.
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Workflow for Safe Handling of 3-Ethylrhodanine

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don Personal Protective Equipment (PPE)

Weigh and handle the solid chemical

Perform experimental procedures

Decontaminate work surfaces

Properly dispose of waste

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page
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Step-by-Step Handling Protocol
1. Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 3-Ethylrhodanine.

Engineering Controls: All work with 3-Ethylrhodanine should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[1] Ensure that an eyewash station

and safety shower are readily accessible.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1]

Body Protection: Wear a lab coat or other protective clothing to minimize skin contact.[1]

Respiratory Protection: If working outside of a fume hood or if dusty conditions are

expected, use a NIOSH-approved respirator.[1]

2. Handling:

Weighing and Transfer: Handle 3-Ethylrhodanine as an orange crystalline powder.[1] Avoid

generating dust. Use appropriate tools for transfer.

Experimental Use: Avoid contact with eyes, skin, and clothing.[1] Do not ingest or inhale the

substance.[1]

3. Post-Handling:

Decontamination: Clean all work surfaces and equipment thoroughly after use.

Waste Disposal: Collect all waste materials containing 3-Ethylrhodanine in a designated,

properly labeled hazardous waste container.
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PPE Removal: Remove gloves and other PPE carefully to avoid cross-contamination.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[1]

Emergency Procedures
In Case of Exposure:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical aid.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1]

In Case of a Spill:

Minor Spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, clean up the spill immediately.[1]
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Sweep up the solid material, taking care to avoid generating dust, and place it into a

suitable container for disposal.[1]

Ventilate the area.[1]

Major Spill:

Evacuate the area and prevent entry.

Contact your institution's environmental health and safety department immediately.

Disposal Plan
The disposal of 3-Ethylrhodanine and its containers must be handled as hazardous waste.
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Disposal Plan for 3-Ethylrhodanine

Waste Collection

Temporary Storage

Final Disposal

Collect all 3-Ethylrhodanine waste

Segregate from other chemical waste

Place in a labeled, sealed container

Store in a designated hazardous waste area

Arrange for pickup by certified hazardous waste disposal service

Complete all necessary waste disposal documentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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